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Compound of Interest

Compound Name: HKYK-0030

Cat. No.: B15584738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of HKYK-
0030, a small molecule inhibitor of the MTDH-SND1 protein-protein interaction, which has

demonstrated potential in cancer metastasis inhibition. Adherence to these guidelines is crucial

for ensuring the stability, and efficacy of the compound in experimental settings.

Compound Specifications
Property Value

Molecular Weight 382.78 g/mol

Formula C₁₄H₁₁ClN₄O₅S

CAS Number 2923054-94-6

Appearance White to off-white solid

Storage and Stability
Proper storage of HKYK-0030 is critical to maintain its integrity over time. The following table

summarizes the recommended storage conditions for both the solid compound and its

solutions.[1]
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Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years

In Solvent -80°C 6 months

-20°C 1 month

Solution Preparation
HKYK-0030 exhibits good solubility in dimethyl sulfoxide (DMSO). For in vivo studies, specific

formulations are required to ensure bioavailability and prevent precipitation.

Solubility Data
Solvent Concentration

DMSO ≥ 100 mg/mL (261.25 mM)

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (6.53 mM)

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.53 mM)

Note: The hygroscopic nature of DMSO can impact solubility; it is recommended to use a fresh,

unopened vial of DMSO for the preparation of stock solutions.[1] If precipitation is observed

during preparation, gentle heating and/or sonication can be used to facilitate dissolution.[1]

Experimental Protocols
This protocol outlines the preparation of a high-concentration stock solution of HKYK-0030 in

DMSO, suitable for long-term storage and subsequent dilution for in vitro experiments.

Workflow for High-Concentration DMSO Stock Solution
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Preparation of HKYK-0030 DMSO Stock

Weigh HKYK-0030 Powder

Add fresh DMSO

 

Vortex/Sonicate to Dissolve

 

Aliquot into cryovials

 

Store at -80°C or -20°C

 

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated HKYK-0030 stock solution in DMSO.

Materials:

HKYK-0030 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials
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Vortex mixer and/or sonicator

Procedure:

Accurately weigh the desired amount of HKYK-0030 powder in a suitable container.

Add the calculated volume of fresh DMSO to achieve the target concentration (e.g., 100

mg/mL).

Vortex and/or sonicate the mixture until the HKYK-0030 is completely dissolved.

Aliquot the stock solution into single-use volumes in sterile cryovials to avoid repeated

freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

This protocol describes the preparation of an aqueous-based formulation of HKYK-0030
suitable for in vivo administration.[1]

Workflow for Aqueous-Based In Vivo Formulation
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Preparation of Aqueous In Vivo Formulation

Start with DMSO Stock

Add 40% PEG300

10%

Mix Evenly

Add 5% Tween-80

Mix Evenly

Add 45% Saline

Final Clear Solution

Click to download full resolution via product page

Caption: Step-by-step workflow for the aqueous-based in vivo formulation of HKYK-0030.

Materials:
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HKYK-0030 DMSO stock solution (e.g., 25 mg/mL)

PEG300

Tween-80

Saline solution

Sterile tubes

Procedure (for 1 mL of working solution):

In a sterile tube, add 400 µL of PEG300.

To the PEG300, add 100 µL of a 25 mg/mL HKYK-0030 DMSO stock solution and mix

thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add 450 µL of saline to bring the total volume to 1 mL.

Mix until a clear solution is obtained. The final concentration of HKYK-0030 will be 2.5

mg/mL.

This protocol provides an alternative oil-based formulation for in vivo use.[1]

Workflow for Oil-Based In Vivo Formulation
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Preparation of Oil-Based In Vivo Formulation

Start with DMSO Stock

Add 90% Corn Oil

10%

Mix Evenly

Final Clear Solution
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Caption: Step-by-step workflow for the oil-based in vivo formulation of HKYK-0030.

Materials:

HKYK-0030 DMSO stock solution

Corn oil

Sterile tubes

Procedure:

Prepare a stock solution of HKYK-0030 in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.
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Add the corresponding volume of corn oil to achieve a final ratio of 10% DMSO and 90%

corn oil.

Mix thoroughly until a clear solution is achieved. For example, to prepare a 2.5 mg/mL

solution, a 25 mg/mL DMSO stock can be used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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